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Compound of Interest

Compound Name: 3-Methoxypiperidin-2-one

Cat. No.: B1359197 Get Quote

Despite its defined chemical structure and commercial availability, the specific discovery and

detailed history of 3-Methoxypiperidin-2-one (CAS No. 25219-59-4) remain elusive within

publicly accessible scientific literature and historical records. Extensive searches have not

unearthed a seminal publication detailing its first synthesis, the researchers involved, or the

initial context of its preparation. Consequently, a comprehensive technical guide on its core

discovery and development cannot be constructed at this time.

While the origins of this specific methoxy-substituted piperidinone are obscure, the broader

class of piperidin-2-one derivatives has been a subject of considerable interest in medicinal

and synthetic chemistry. These scaffolds are recognized as valuable intermediates in the

synthesis of a wide range of biologically active compounds.

General Synthetic Approaches to 3-Alkoxy-2-
Piperidinones
Although a specific, detailed experimental protocol for the synthesis of 3-Methoxypiperidin-2-
one is not documented in readily available literature, general methodologies for the preparation

of analogous 3-alkoxy-2-piperidinones can be inferred from established synthetic strategies for

substituted lactams. A plausible synthetic pathway could involve the α-functionalization of a

piperidin-2-one precursor.

One potential conceptual pathway is illustrated below. It is important to note that this is a

generalized and hypothetical scheme, as a specific validated synthesis for 3-
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Methoxypiperidin-2-one has not been found.

Hypothetical Synthesis of 3-Methoxypiperidin-2-one

Piperidin-2-one

α-Halogenation

e.g., NBS, CCl4

3-Halo-piperidin-2-one

Nucleophilic Substitution

Sodium methoxide

3-Methoxypiperidin-2-one

Click to download full resolution via product page

Caption: A hypothetical synthetic route to 3-Methoxypiperidin-2-one.

Physicochemical Data
Basic physicochemical properties for 3-Methoxypiperidin-2-one have been compiled from

chemical supplier databases. However, detailed experimental spectra (NMR, IR, Mass

Spectrometry) and associated protocols are not available in the surveyed literature.
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Property Value

CAS Number 25219-59-4

Molecular Formula C₆H₁₁NO₂

Molecular Weight 129.16 g/mol

Appearance Solid or semi-solid

Pharmacological Significance
There is currently no available information on the pharmacological activity, mechanism of

action, or any associated signaling pathways for 3-Methoxypiperidin-2-one. The broader

class of piperidinone derivatives is known to exhibit a wide range of biological activities, and

these compounds are often used as scaffolds in drug discovery. However, without specific

studies on the methoxy-substituted variant, any discussion of its pharmacological relevance

would be purely speculative.

In conclusion, 3-Methoxypiperidin-2-one represents a chemical entity for which the

foundational scientific documentation regarding its discovery and detailed characterization is

not readily available. While its structure is known and it can be sourced commercially, the

scientific community awaits a formal publication to elucidate its history and potential

applications.

To cite this document: BenchChem. [3-Methoxypiperidin-2-one: An Obscure Compound with
Undocumented Origins]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359197#discovery-and-history-of-3-
methoxypiperidin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1359197?utm_src=pdf-body
https://www.benchchem.com/product/b1359197?utm_src=pdf-body
https://www.benchchem.com/product/b1359197#discovery-and-history-of-3-methoxypiperidin-2-one
https://www.benchchem.com/product/b1359197#discovery-and-history-of-3-methoxypiperidin-2-one
https://www.benchchem.com/product/b1359197#discovery-and-history-of-3-methoxypiperidin-2-one
https://www.benchchem.com/product/b1359197#discovery-and-history-of-3-methoxypiperidin-2-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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